![molecular formula C6H14ClNO B3114252 [(3R)-oxan-3-yl]methanamine hydrochloride CAS No. 2007916-32-5](/img/structure/B3114252.png)
[(3R)-oxan-3-yl]methanamine hydrochloride
Overview
Description
“[(3R)-oxan-3-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C6H14CLNO . It appears as a white to brown solid . The compound has a molecular weight of 151.64 . The IUPAC name for this compound is ®- (tetrahydro-2h-pyran-3-yl)methanamine hydrochloride .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: Cl.NC [C@H]1CCCOC1 . This notation provides a way to represent the structure of the molecule in a textual format.Physical And Chemical Properties Analysis
“this compound” is a white to brown solid . It has a molecular weight of 151.64 . The compound should be stored at 0-8 °C .Scientific Research Applications
Biological Hydrogen Methanation
Biological hydrogen methanation (BHM) is a promising approach to convert electricity into natural gas, utilizing surplus energy from renewable sources like wind and solar. This method involves electrolysis followed by the Sabatier-reaction, with studies comparing technical and biological parameters to enhance the fermentation process and optimize methane production (Lecker et al., 2017).
Oxidative Stress in Methamphetamine-induced Toxicity
Research on methamphetamine (MA) use has identified oxidative stress as a critical biochemical mechanism mediating the drug's effects. This review emphasizes the variability in experimental design across preclinical studies and suggests developing guidelines to better assess oxidative stress in animal models, highlighting the need for comparable and consistent methodologies (McDonnell-Dowling & Kelly, 2017).
Oxytocin's Role in Modulating Psychostimulant Effects
Oxytocin has been investigated for its potential in treating various psychiatric disorders and modulating the effects of psychostimulants like cocaine, methamphetamine, and MDMA. Clinical trials are encouraged to explore oxytocin as a treatment for psychostimulant addiction and its role in the therapeutic properties of MDMA (Carson et al., 2013).
Cytochrome P450 Isoforms and Drug Metabolism
The selectivity of chemical inhibitors for cytochrome P450 (CYP) isoforms is crucial for understanding drug metabolism and predicting drug-drug interactions. This review assesses the potency and selectivity of inhibitors against major human hepatic CYP isoforms, aiding in deciphering the involvement of specific isoforms in drug metabolism (Khojasteh et al., 2011).
Methanotrophs: Adding Value to Methane as a Resource
Methanotrophs, bacteria that use methane as their sole carbon source, present a variety of potential biotechnological applications, from generating single-cell protein and biopolymers to producing lipids and valuable enzymes. This review explores the opportunities and challenges of utilizing methanotrophs to convert methane into valuable products, emphasizing the potential for environmental and economic benefits (Strong et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar to methenamine , a urinary tract antiseptic and antibacterial drug . Methenamine is used for the prophylaxis and treatment of frequently recurring urinary tract infections .
Mode of Action
Formaldehyde is considered to be highly bactericidal .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the pH level of the environment can affect the hydrolysis of methenamine to formaldehyde . Similarly, the action of [(3R)-oxan-3-yl]methanamine hydrochloride may also be influenced by environmental factors such as pH.
properties
IUPAC Name |
[(3R)-oxan-3-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c7-4-6-2-1-3-8-5-6;/h6H,1-5,7H2;1H/t6-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKXKWJPOISVRF-FYZOBXCZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](COC1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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